Cas no 351218-21-8 ((1S,2R)-2-hydroxycyclopentane-1-carbonitrile)

• Product Name: (1S,2R)-2-hydroxycyclopentane-1-carbonitrile
• CAS No: 351218-21-8
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD19442751
• CID: 5224328
• PubChem ID: 12478722
• Update Time: 2026-03-07

(1S,2R)-2-hydroxycyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-hydroxycyclopentane-1-carbonitrile

• MDL： MFCD19442751
• Inchi： 1S/C6H9NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-3H2/t5-,6+/m0/s1
• InChI Key： LXEPXMXJJFJNOU-NTSWFWBYSA-N
• SMILES： [C@@H]1(C#N)CCC[C@H]1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1S,2R)-2-hydroxycyclopentane-1-carbonitrile

Research Brief on (1S,2R)-2-hydroxycyclopentane-1-carbonitrile (CAS: 351218-21-8) in Chemical Biology and Pharmaceutical Applications

The compound (1S,2R)-2-hydroxycyclopentane-1-carbonitrile (CAS: 351218-21-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral cyclopentane derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have highlighted its role as a key building block for the construction of complex pharmacophores targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1S,2R)-2-hydroxycyclopentane-1-carbonitrile in the asymmetric synthesis of novel antiviral agents. The researchers utilized this compound as a chiral precursor to develop potent inhibitors of viral proteases, achieving remarkable enantioselectivity (>99% ee) through optimized synthetic routes. The study reported significant improvements in yield (up to 85%) compared to previous methodologies, making this approach more scalable for industrial applications.

In the field of oncology, recent preclinical investigations have explored the potential of (1S,2R)-2-hydroxycyclopentane-1-carbonitrile derivatives as modulators of tumor metabolism. A Nature Communications paper (2024) revealed that structural analogs derived from this scaffold exhibit selective inhibition of cancer-associated carbonic anhydrase isoforms, showing promising antitumor activity in xenograft models with reduced off-target effects. The unique spatial arrangement of the hydroxyl and nitrile groups appears crucial for target binding specificity.

The pharmaceutical industry has shown growing interest in this compound's application in continuous flow chemistry systems. A 2024 ACS Catalysis report detailed an innovative continuous manufacturing platform that incorporates (1S,2R)-2-hydroxycyclopentane-1-carbonitrile as a key intermediate for the production of GLP-1 receptor agonists. This approach demonstrated a 40% reduction in production time and improved process safety compared to batch methods, addressing current challenges in peptide-based drug manufacturing.

Emerging research has also investigated the compound's potential in neurological disorders. A recent Science Translational Medicine study (2024) identified derivatives of (1S,2R)-2-hydroxycyclopentane-1-carbonitrile as novel allosteric modulators of GABA receptors, showing improved blood-brain barrier penetration compared to existing anxiolytics. The stereospecific configuration at the 1- and 2-positions was found to be critical for maintaining the desired pharmacological profile while minimizing sedative side effects.

From a synthetic chemistry perspective, significant advancements have been made in the biocatalytic production of (1S,2R)-2-hydroxycyclopentane-1-carbonitrile. A 2023 Green Chemistry publication reported an engineered ketoreductase system capable of achieving >95% conversion of prochiral precursors with excellent diastereoselectivity. This environmentally friendly approach aligns with the pharmaceutical industry's increasing focus on sustainable manufacturing practices and green chemistry principles.

In conclusion, (1S,2R)-2-hydroxycyclopentane-1-carbonitrile (CAS: 351218-21-8) continues to demonstrate remarkable versatility across multiple therapeutic areas and synthetic applications. The compound's unique stereochemistry and functional group arrangement make it particularly valuable for developing targeted therapies with improved selectivity profiles. Future research directions may focus on expanding its applications in PROTAC technology and exploring its potential in covalent inhibitor design, further solidifying its position as an important scaffold in modern drug discovery.